Cas no 330454-19-8 (N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide)
N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide
-
- MDL: MFCD01190873
- Inchi: 1S/C18H18N2O3/c21-17(19-15-8-10-16(11-9-15)20(22)23)18(12-4-5-13-18)14-6-2-1-3-7-14/h1-3,6-11H,4-5,12-13H2,(H,19,21)
- InChI Key: KOQUJUDVZUBIGQ-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)(C(NC2=CC=C([N+]([O-])=O)C=C2)=O)CCCC1
N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB164007-1 g |
N-(4-Nitrophenyl)(phenylcyclopentyl)formamide |
330454-19-8 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB164007-5 g |
N-(4-Nitrophenyl)(phenylcyclopentyl)formamide |
330454-19-8 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB164007-10 g |
N-(4-Nitrophenyl)(phenylcyclopentyl)formamide |
330454-19-8 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-10185-1MG |
N-(4-nitrophenyl)-1-phenylcyclopentane-1-carboxamide |
330454-19-8 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | MS-10185-5MG |
N-(4-nitrophenyl)-1-phenylcyclopentane-1-carboxamide |
330454-19-8 | >90% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | MS-10185-10MG |
N-(4-nitrophenyl)-1-phenylcyclopentane-1-carboxamide |
330454-19-8 | >90% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | MS-10185-20MG |
N-(4-nitrophenyl)-1-phenylcyclopentane-1-carboxamide |
330454-19-8 | >90% | 20mg |
£76.00 | 2023-03-10 | |
| Key Organics Ltd | MS-10185-50MG |
N-(4-nitrophenyl)-1-phenylcyclopentane-1-carboxamide |
330454-19-8 | >90% | 50mg |
£102.00 | 2023-09-07 | |
| Key Organics Ltd | MS-10185-100MG |
N-(4-nitrophenyl)-1-phenylcyclopentane-1-carboxamide |
330454-19-8 | >90% | 100mg |
£146.00 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403631-50mg |
N-(4-nitrophenyl)-1-phenylcyclopentane-1-carboxamide |
330454-19-8 | 98% | 50mg |
¥1437.00 | 2024-05-19 |
N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide
Comprehensive Overview of N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide (CAS No. 330454-19-8)
N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide, identified by its CAS number 330454-19-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of cyclopentanecarboxamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both nitrophenyl and phenyl groups in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring structure-activity relationships (SAR) and molecular docking studies.
In recent years, the demand for N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide has increased due to its potential role in the development of small-molecule inhibitors and therapeutic agents. Researchers are particularly interested in its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are critical for optimizing drug candidates in preclinical studies and ensuring their efficacy in targeted therapies. Additionally, the compound's nitro group has been studied for its potential in redox-active applications, which are relevant in fields like bioimaging and catalysis.
The synthesis of CAS 330454-19-8 involves multi-step organic reactions, often starting with the functionalization of cyclopentanecarboxylic acid followed by amide coupling with 4-nitroaniline. This process highlights the importance of high-yield synthetic routes and green chemistry principles, which are trending topics in modern chemical research. Environmental concerns and the push for sustainable synthesis have led to innovations in catalyst design and solvent selection, further enhancing the compound's accessibility for industrial and academic use.
From a commercial perspective, N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide is often sourced by pharmaceutical intermediates suppliers and contract research organizations (CROs). Its applications extend to high-throughput screening (HTS) platforms, where it is evaluated for bioactivity against various biological targets. The compound's molecular weight and logP value are frequently analyzed to predict its drug-likeness, a key consideration in medicinal chemistry.
Emerging trends in AI-driven drug discovery have also brought attention to compounds like 330454-19-8. Machine learning models are increasingly used to predict their binding affinities and toxicity profiles, reducing the need for extensive in vitro testing. This aligns with the growing focus on computational chemistry and cheminformatics, which are revolutionizing how researchers approach lead compound optimization.
In summary, N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide (CAS 330454-19-8) represents a compelling case study in the intersection of organic synthesis, drug development, and sustainable chemistry. Its structural features and potential applications continue to inspire innovation across multiple scientific disciplines, making it a valuable subject for ongoing research and discussion.
330454-19-8 (N-{4-nitrophenyl}-1-phenylcyclopentanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)